![molecular formula C10H11Cl2FN2 B2753873 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride CAS No. 2229842-85-5](/img/structure/B2753873.png)
2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride” is an organic compound with the CAS Number: 1783608-55-8 . It has a molecular weight of 212.65 and is typically available in powder form . The IUPAC name for this compound is 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethan-1-amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10ClFN2/c11-9-4-7(12)3-8-6(1-2-13)5-14-10(8)9/h3-5,14H,1-2,13H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a powder and is stored at a temperature of 4°C .Mechanism of Action
The mechanism of action of 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride involves its binding to the serotonin 5-HT3 receptor. This binding results in the inhibition of the vomiting reflex and the reduction of nausea.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of nausea and vomiting, as well as potential anxiolytic and antidepressant effects. It has also been shown to have effects on the gastrointestinal system, including the modulation of gastric motility and the reduction of acid secretion.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride in lab experiments include its well-established mechanism of action and its potential therapeutic applications. However, limitations include the need for careful dosing due to potential side effects and the need for further research to fully understand its effects on the gastrointestinal system.
Future Directions
For research on 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride include further investigation into its potential therapeutic applications, including its use in the treatment of anxiety disorders and depression. Additionally, research into its effects on the gastrointestinal system and its potential use in the treatment of gastrointestinal disorders is needed. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride involves the reaction of 5-chloro-7-fluoro-1H-indole with ethylenediamine in the presence of a catalyst. The resulting product is then hydrolyzed with hydrochloric acid to yield the final compound.
Scientific Research Applications
2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have antiemetic effects and has been used in the treatment of chemotherapy-induced nausea and vomiting. Additionally, it has been studied for its potential use in the treatment of anxiety disorders and depression.
Safety and Hazards
The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is classified as a hazard under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements associated with this compound are H302, H315, H318, and H335 , indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation, respectively .
properties
IUPAC Name |
2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFN2.ClH/c11-9-4-7(12)3-8-6(1-2-13)5-14-10(8)9;/h3-5,14H,1-2,13H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFRBFYQFWFPVCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C(=CN2)CCN)Cl)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2229842-85-5 |
Source
|
Record name | 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.